Cas no 2248283-26-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-2-oxoethoxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-2-oxoethoxy)acetate
• CAS No: 2248283-26-1
• MF: C₁₃H₁₁NO₇
• MW: 293.228944063187
• CID: 6547806
• PubChem ID: 165719206
• Update Time: 2025-06-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-2-oxoethoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 2248283-26-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-2-oxoethoxy)acetate
• EN300-6514056

• Inchi： 1S/C13H11NO7/c1-19-10(15)6-20-7-11(16)21-14-12(17)8-4-2-3-5-9(8)13(14)18/h2-5H,6-7H2,1H3
• InChI Key： HLHVUXAVQJHXKG-UHFFFAOYSA-N
• SMILES： O(C(COCC(=O)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 293.05355169g/mol
• Monoisotopic Mass: 293.05355169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-2-oxoethoxy)acetate

Compound CAS No. 2248283-26-1: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxy-2-oxoethoxy)acetate

The compound with CAS No. 2248283-26-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methoxy-oxoethoxy)acetate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science.

The molecular structure of this compound is characterized by a dioxoisoindole core, which is a bicyclic system with two oxygen atoms in the ring structure. This core is further substituted with an acetate group at the 2-position, which introduces additional functional groups that enhance its chemical reactivity and biological activity. The presence of the methoxy and oxo groups in the side chain adds complexity to the molecule, making it a promising candidate for various chemical transformations.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the synthesis of kinase inhibitors and other enzyme-targeted drugs. The dioxoisoindole framework has been shown to exhibit strong binding affinities to certain protein targets, making it a valuable component in drug design.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties and structural stability make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Scientists have investigated its ability to form self-assembled monolayers and its potential as a building block for nanostructured materials.

The synthesis of 1,3-dioxo-dihydro-1H-isoindol-yl acetate derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have significantly improved the yield and purity of the compound, facilitating its widespread use in research and development.

Furthermore, this compound has been employed as a versatile reagent in organic synthesis. Its ability to undergo multiple reaction pathways makes it an invaluable tool for constructing complex molecular architectures. Recent breakthroughs in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, opening new avenues for chiral drug discovery.

In conclusion, CAS No. 2248...